Cas no 749230-51-1 (2,3-difluoro-5-hydroxybenzoic acid)

• Product Name: 2,3-difluoro-5-hydroxybenzoic acid
• CAS No: 749230-51-1
• MF: C₇H₄F₂O₃
• MW: 174.101669311523
• MDL: MFCD08704572
• CID: 561421
• PubChem ID: 26596765
• Update Time: 2025-08-03

2,3-difluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3-difluoro-5-hydroxy-
• 2,3-Difluoro-5-hydroxybenzoic acid
• 2,3-BIS(BENZOYLOXY)-4-{2-CHLORO-1-[(ISOPROPYLAMINO)METHYL]ETHOXY}-4-OXOBUTANOIC ACID
• Benzoic acid,2,3-difluoro-5-hydroxy
• 2,3-Difluoro-5-hydroxy-benzoic acid
• AS-43834
• SCHEMBL935368
• MFCD08704572
• DTXSID10650156
• UHGVHUUHCKECKJ-UHFFFAOYSA-N
• AKOS005257793
• FT-0765227
• Benzoic acid, 2,3-difluoro-5-hydroxy-
• SB38567
• EN300-249214
• 2,3-Difluoro-5-hydroxybenzoicacid
• 749230-51-1
• DB-016327
• 2,3-difluoro-5-hydroxybenzoic acid

• MDL： MFCD08704572
• Inchi： 1S/C7H4F2O3/c8-5-2-3(10)1-4(6(5)9)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： UHGVHUUHCKECKJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(=O)O)O)F

Computed Properties

• Exact Mass: 174.01300
• Monoisotopic Mass: 174.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.3

Experimental Properties

• Melting Point: 180-184℃
• PSA: 57.53000
• LogP: 1.36860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives